Cas no 13162-47-5 (2,4-Dodecadienal)

• Product Name: 2,4-Dodecadienal
• CAS No: 13162-47-5
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 1228740
• PubChem ID: 30748
• Update Time: 2025-04-20

2,4-Dodecadienal Chemical and Physical Properties

Names and Identifiers

• 2,4-Dodecadienal
• DTXSID10865006
• 13162-47-5
• dodec-2,4-dienal
• 21662-15-7
• CID 30748
• dodeca-2,4-dienal

• Inchi： 1S/C12H20O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h8-12H,2-7H2,1H3
• InChI Key： QKTZBZWNADPFOL-UHFFFAOYSA-N
• SMILES： O=CC=CC=CCCCCCCC

Computed Properties

• Exact Mass: 180.1515
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07